Cas no 898765-00-9 ( )

  structure
  structure
Product Name: 
CAS No:898765-00-9
MF:C12H13F3O
MW:230.226234197617
CID:994089
PubChem ID:24724016
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-1-(3,4,5-trifluorophenyl)butan-1-one
    • 3,3-DIMETHYL-3',4',5'-TRIFLUOROBUTYROPHENONE
    • DTXSID10642415
    • AKOS016019491
    • 898765-00-9
    • MFCD03841115
    • 3,3-Dimethyl-1-(3,4,5-trifluorophenyl)-1-butanone
    •  
    • MDL: MFCD03841115
    • Inchi: 1S/C12H13F3O/c1-12(2,3)6-10(16)7-4-8(13)11(15)9(14)5-7/h4-5H,6H2,1-3H3
    • InChI Key: AUTGVXACURNHTC-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)C(CC(C)(C)C)=O)F)F

Computed Properties

  • Exact Mass: 230.09184952g/mol
  • Monoisotopic Mass: 230.09184952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

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